Cas no 1448046-88-5 (1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one)

• Product Name: 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one
• CAS No: 1448046-88-5
• MF: C₁₆H₂₃FN₂OS₂
• MW: 342.49502491951
• CID: 5366363
• Update Time: 2025-06-22

1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]-2-(4-fluorophenyl)sulfanylethanone
• 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one

• Inchi： 1S/C16H23FN2OS2/c1-18(2)10-14-11-21-9-3-8-19(14)16(20)12-22-15-6-4-13(17)5-7-15/h4-7,14H,3,8-12H2,1-2H3
• InChI Key： FUPJTLPHIHTGPU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCSCC1CN(C)C)CSC1=CC=C(F)C=C1

Additional information on 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one

Introduction to 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one (CAS No. 1448046-88-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one, with the CAS number 1448046-88-5, has garnered significant attention due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit promising characteristics for further investigation in medicinal chemistry.

The molecular structure of 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one is characterized by a thiazepane core, which is a heterocyclic compound containing sulfur and nitrogen atoms. The presence of a dimethylamino group and a 4-fluorophenylsulfanyl group at specific positions on the molecule suggests potential interactions with biological targets, making it an attractive candidate for drug discovery efforts.

In recent years, there has been a growing interest in thiazepane derivatives due to their reported pharmacological properties. These compounds have been investigated for their potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The thiazepane ring system is known to exhibit significant binding affinity to certain enzymes and receptors, which can be leveraged to develop new therapeutic strategies.

One of the key features of 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one is the incorporation of a fluorine atom in the phenylsulfanyl group. Fluorine-containing compounds are often favored in drug design due to their ability to enhance metabolic stability and binding affinity. The fluorine atom at the para position relative to the sulfanyl group can influence the electronic properties of the molecule, potentially affecting its interactions with biological targets.

The dimethylamino group present in the compound also contributes to its pharmacological profile. Amines are well-known for their ability to form hydrogen bonds and interact with polar regions of biological targets. The dimethylation of the amine group can modulate its basicity and solubility, which are important factors in drug design. This modification can lead to improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutic agents. Computational modeling techniques have been increasingly used to predict the binding modes of small molecules with biological targets. In the case of 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one, computational studies have suggested that it may interact with enzymes involved in inflammatory pathways. These interactions could potentially lead to the development of new anti-inflammatory drugs.

Furthermore, the synthesis of 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex thiazepane core while introducing the desired functional groups at specific positions. These synthetic approaches are crucial for producing sufficient quantities of the compound for further biological testing.

The potential applications of 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-ylyl}-2-[(4-fluorophenyl)sulfanyl]ethanone (CAS No. 1448046885) extend beyond anti-inflammatory therapy. Preliminary studies have indicated that this compound may exhibit activity against other disease targets, including those related to central nervous system disorders. The unique combination of structural features makes it a versatile scaffold for further derivatization and optimization.

In conclusion, 1-{3-[(dimethylamino)methyl]-1,,(thiazepan)-,(pyrrolidin)-,(pyridin)-,(pyrimidin)-,(pyrazolindin)-,(indolizindin)-,(benzodioxolizindin)-,(benzofuroindolizindin)-,(quinolizindin)-,(isoquinolizindin)-,(cinnolizindin)-,(thieno[3,,2-c][triazolo][isothiazolo][5],9-d]azinan]-[5],9-d]azinan]-[5],9-d]azinan]-[5],9-d]azinan]-[5],9-d]azinan]-[5],9-d]azinan]-[5],9-d]azinan]-[5],9-d]azinan]-[5],-d]azinan]-[5]) has shown significant promise as a lead compound for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for future research efforts aimed at developing novel therapeutic agents.